Robustness of the extraction step when parallel factor analysis (PARAFAC) is used to quantify sulfonamides in kidney by high performance liquid chromatography-diode array detection (HPLC-DAD)
Analyst Pub Date: 2004-07-06 DOI: 10.1039/B404320K
Abstract
The robustness of a multiresidue method has been analysed for the extraction and quantification of sulfamethoxypyridazine, sulfamethoxazole and sulfadimethoxine in porcine kidney by HPLC-DAD through a Plackett-Burman design. Two experimental responses were examined, the mean recovery from three replicates (accuracy) and their standard deviation (precision). Three factors were tested: the volume of phosphoric acid (pH) added in the extraction step, the time used for passing the sample through the solid-phase extraction cartridge (flow rate) and methanol volume to elute the analytes from the cartridge. Due to the non-specificity of the chromatograms (unknown matrix interferences coelute with each sulfonamide) the PARAFAC model was employed to evaluate the concentration recovered in the experiments of the Plackett-Burman design as well as to identify the spectra of the substances according to the criteria set in the European Decision 2002/657/EC for the analysis of residues. The extraction step was concluded to be robust to the recovery and the standard deviation of all three analytes.
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Journal Name：Analyst
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